Cas no 2253-57-8 (Phosphorodithioic acid,O,O-dioctyl ester)

• Product Name: Phosphorodithioic acid,O,O-dioctyl ester
• CAS No: 2253-57-8
• MF: C₁₆H₃₅O₂PS₂
• MW: 354.551663637161
• CID: 256543
• PubChem ID: 75262
• Update Time: 2025-04-19

Phosphorodithioic acid,O,O-dioctyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-dioctyl ester
• [(3S,5R,7S,10S,13R,14R,17R)-7-hydroperoxy-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• O,O-Dioctyl hydrogen dithiophosphate
• O,O-dioctyl hydrogen phosphorodithioate
• SCHEMBL649061
• DTXSID20863997
• NS00048468
• EINECS 218-850-8
• dioctyldithiophosphoric acid
• 2253-57-8
• Phosphorodithioic acid, O,O-dioctyl ester

• Inchi： 1S/C16H35O2PS2/c1-3-5-7-9-11-13-15-17-19(20,21)18-16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H,20,21)
• InChI Key： ZUNYMXPJGBXUCI-UHFFFAOYSA-N
• SMILES： SP(OCCCCCCCC)(OCCCCCCCC)=S

Computed Properties

• Exact Mass: 354.18185
• Monoisotopic Mass: 354.18160970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 18.46